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Compound of Interest

Compound Name: Fmoc-Lys (biotin-PEG4)-OH

Cat. No.: B607492

For researchers, scientists, and drug development professionals, the safe handling of
specialized chemical reagents like Fmoc-Lys(biotin-PEG4)-OH is paramount. This guide
provides immediate, essential safety protocols, operational plans for handling, and disposal
procedures to ensure a secure laboratory environment and maintain the integrity of your
research.

Chemical Identifier:

Name: Fmoc-Lys(biotin-PEG4)-OH

CAS Number: 1334172-64-3

Molecular Formula: C42H59N5011S

Molecular Weight: 842.01 g/mol

Hazard Identification and Precautionary Measures

While a comprehensive Safety Data Sheet (SDS) for this specific compound is not readily
available from a single manufacturer, information from suppliers indicates the following hazards
and precautions.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]
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e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]
Signal Word: Warning[1]
Precautionary Statements:
e Prevention:
o P264: Wash hands and any exposed skin thoroughly after handling.[1]
o P270: Do not eat, drink or smoke when using this product.[1]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e Response:

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[1]
o P337+P313: If eye irritation persists: Get medical advice/attention.[1]
o P362+P364: Take off contaminated clothing and wash it before reuse.[1]
e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is the primary defense against potential exposure.
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PPE Category

Specific
Recommendations

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from airborne
powder particles and potential

splashes.[2]

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the compound.[2]

Body Protection

A fully buttoned laboratory
coat.

Protects skin and personal

clothing from contamination.[2]

Respiratory Protection

A NIOSH-certified respirator
may be required if dust is
generated and ventilation is

inadequate.

Prevents inhalation of fine

powder particles.[2]

Foot Protection

Closed-toe shoes that cover

the entire foot.

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Fmoc-Lys(biotin-PEG4)-OH from receipt to disposal

minimizes risks.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.

o Store the compound at —20°C in a sealed, desiccated container.[3][4]

e Handle under dry conditions and avoid repeated freeze-thaw cycles.[3]

Engineering Controls

o Ventilation: Use in a well-ventilated area. For procedures that may generate dust or aerosols,

a chemical fume hood is recommended.[2][5]
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Handling and Use

o General Hygiene: Practice good laboratory hygiene. Avoid contact with skin and eyes. Do not
ingest or inhale. Wash hands thoroughly after handling.[2]

» Weighing: If weighing the solid form, do so in a location with minimal air disturbance or in a
ventilated enclosure to prevent dust formation.

o Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.
This compound is soluble in Methylene chloride, DMAC, or DMSO.[6]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[2]
 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[5]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[2]

Disposal Plan

Proper disposal of Fmoc-Lys(biotin-PEG4)-OH and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: Place unused or expired Fmoc-Lys(biotin-PEG4)-OH powder in its original
container or a clearly labeled, sealed container designated for solid chemical waste.[7]

o Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, pipette tips, and weigh boats, should be considered contaminated. Collect these
materials in a designated, sealed plastic bag or container labeled as "Solid waste
contaminated with Fmoc-Lys(biotin-PEG4)-OH".[7]
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e Liquid Waste: Solutions containing Fmoc-Lys(biotin-PEG4)-OH should be collected in a
dedicated, leak-proof, and chemically resistant container (e.g., a high-density polyethylene
bottle).[7]

Labeling and Storage of Waste

» All waste containers must be clearly labeled with the chemical name and associated
hazards.

o Store waste in a designated, secure area away from incompatible materials, pending
disposal.

Final Disposal

o Dispose of all chemical waste through your institution's licensed hazardous waste disposal
service.

¢ Do not dispose of this chemical down the drain or in regular solid waste.[7]

Experimental Workflow

The following diagram illustrates a logical workflow for the safe handling of Fmoc-Lys(biotin-
PEG4)-OH in a laboratory setting.
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Caption: Workflow for Safe Handling of Fmoc-Lys(biotin-PEG4)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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